Cas no 2200548-24-7 (3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine)

• Product Name: 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine
• CAS No: 2200548-24-7
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• CID: 6041273
• PubChem ID: 121188678
• Update Time: 2025-07-16

3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine
• F6554-1128
• 1-[(3-methylphenyl)methylsulfonyl]-3-(1-methylpyrazol-3-yl)piperidine
• 2200548-24-7
• 3-(1-methyl-1H-pyrazol-3-yl)-1-((3-methylbenzyl)sulfonyl)piperidine
• AKOS032744547
• 3-(1-methyl-1H-pyrazol-3-yl)-1-[(3-methylphenyl)methanesulfonyl]piperidine

• Inchi： 1S/C17H23N3O2S/c1-14-5-3-6-15(11-14)13-23(21,22)20-9-4-7-16(12-20)17-8-10-19(2)18-17/h3,5-6,8,10-11,16H,4,7,9,12-13H2,1-2H3
• InChI Key： OLLRWWRTIIVUDO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 333.15109816g/mol
• Monoisotopic Mass: 333.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine

Research Briefing on 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine (CAS: 2200548-24-7)

In recent years, the compound 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine (CAS: 2200548-24-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to improve efficiency. The compound's structural features, including the pyrazole and methanesulfonyl groups, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target protein kinases involved in cell proliferation and survival, suggesting its potential as an anti-cancer agent. Additionally, preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers, highlighting its applicability in treating autoimmune diseases.

Recent preclinical trials have further elucidated the pharmacokinetic and pharmacodynamic properties of 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine. The compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for the development of next-generation therapeutics. However, further studies are required to assess its long-term safety and efficacy in human clinical trials.

In conclusion, 3-(1-methyl-1H-pyrazol-3-yl)-1-(3-methylphenyl)methanesulfonylpiperidine represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and biological activity make it a subject of ongoing research, with the potential to address unmet medical needs in oncology and immunology. Future studies should focus on optimizing its therapeutic index and exploring its synergistic effects with existing treatments.